Cas no 941956-45-2 (N-cyclohexyl-2-{3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide)

• Product Name: N-cyclohexyl-2-{3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• CAS No: 941956-45-2
• MF: C₁₉H₂₂N₆O₂S
• MW: 398.481981754303
• CID: 6229476
• PubChem ID: 18554543
• Update Time: 2025-07-28

N-cyclohexyl-2-{3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-{3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• N-cyclohexyl-2-{[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide
• F0682-1066
• N-cyclohexyl-2-[3-(3-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• N-cyclohexyl-2-((3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• AKOS024596605
• 941956-45-2

• Inchi： 1S/C19H22N6O2S/c1-27-15-9-5-8-14(10-15)25-18-17(23-24-25)19(21-12-20-18)28-11-16(26)22-13-6-3-2-4-7-13/h5,8-10,12-13H,2-4,6-7,11H2,1H3,(H,22,26)
• InChI Key： ZJETYXBXXMPJHI-UHFFFAOYSA-N
• SMILES： S(C1C2=C(N=CN=1)N(C1C=CC=C(C=1)OC)N=N2)CC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 398.15249514g/mol
• Monoisotopic Mass: 398.15249514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 120Ų

Additional information on N-cyclohexyl-2-{3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide

Recent Advances in the Study of N-cyclohexyl-2-{3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide (CAS: 941956-45-2)

The compound N-cyclohexyl-2-{3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide (CAS: 941956-45-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazolopyrimidine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of research has been the investigation of this compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary data suggest that N-cyclohexyl-2-{3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide exhibits selective inhibition against specific kinase targets, making it a potential candidate for targeted therapy. Structural-activity relationship (SAR) studies have been conducted to identify the key functional groups responsible for its inhibitory activity.

In addition to its kinase inhibitory properties, recent studies have explored the compound's pharmacokinetic profile. Researchers have employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy to characterize its metabolic stability, bioavailability, and tissue distribution. These studies are crucial for understanding the compound's potential as a drug candidate and for guiding further optimization efforts.

Another significant aspect of the research has been the evaluation of the compound's efficacy in preclinical models. In vitro and in vivo studies have demonstrated its ability to modulate disease-relevant pathways, with notable effects observed in models of cancer and autoimmune diseases. For instance, in a recent study, the compound exhibited potent anti-proliferative effects against a panel of cancer cell lines, with IC50 values in the low micromolar range. These findings underscore its potential as a lead compound for further development.

Despite these promising results, challenges remain in the development of N-cyclohexyl-2-{3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further medicinal chemistry optimization. Additionally, comprehensive toxicology studies are required to ensure its safety profile before advancing to clinical trials.

In conclusion, the recent research on N-cyclohexyl-2-{3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide (CAS: 941956-45-2) highlights its potential as a versatile and potent bioactive molecule. Continued efforts in structural optimization, mechanistic studies, and preclinical evaluation will be essential to fully realize its therapeutic potential. This compound represents a promising avenue for the development of novel treatments for a range of diseases, and its progress will be closely watched by the scientific community.